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Compound of Interest

Compound Name: (1-Ethylpiperidin-3-yl)methanol

Cat. No.: B1287607

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Ethylpiperidin-3-yl)methanol, with CAS number 54525-19-8, is a substituted piperidine
derivative that serves as a valuable building block in synthetic organic chemistry and medicinal
chemistry. Its structure, featuring a tertiary amine within a saturated heterocyclic ring and a
primary alcohol, makes it a versatile intermediate for the synthesis of more complex molecules
with potential therapeutic applications. This technical guide provides a comprehensive overview
of the available information on (1-Ethylpiperidin-3-yl)methanol, including its physicochemical
properties, synthesis, safety information, and its emerging role in drug discovery, particularly in
the development of agents targeting the central nervous system (CNS).

Physicochemical Properties

A summary of the known physicochemical properties of (1-Ethylpiperidin-3-yl)methanol is
presented in Table 1. The data has been compiled from various chemical supplier databases
and publicly available resources.
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Property Value Reference(s)
CAS Number 54525-19-8

Molecular Formula CsH17NO [1]
IUPAC Name (1-ethylpiperidin-3-yl)methanol
Synonyms 1-Ethyl-3-piperidinemethanol
Molecular Weight 143.23 g/mol [1]
Physical Form Liquid

Boiling Point 120-125 °C

Purity Typically =295%

Storage Temperature 2-8°C, sealed in dry conditions

InChi Key UFFXQKBVALLYQW-

UHFFFAOYSA-N

SMILES CCN1CCCC(C1)CO [1]

Synthesis and Characterization

While specific, detailed, peer-reviewed synthesis protocols for (1-Ethylpiperidin-3-
yl)methanol are not readily available in the public domain, a general synthetic approach can
be inferred from standard organic chemistry transformations and the synthesis of analogous
compounds. A plausible and common method involves the reduction of a corresponding
carboxylic acid or ester derivative.

General Experimental Protocol: Reduction of a
Carboxylic Acid Ester

A likely synthetic route to (1-Ethylpiperidin-3-yl)methanol is the reduction of an N-ethyl-
piperidine-3-carboxylic acid ester, such as ethyl 1-ethylpiperidine-3-carboxylate. This
transformation is typically achieved using a powerful reducing agent like lithium aluminum
hydride (LiAIH4) in an anhydrous aprotic solvent.
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Reaction Scheme:

1. LiAlH4, Anhydrous THF
2. H20 (quench)

Ethyl 1-ethylpiperidine-3-carboxylate % (1-Ethylpiperidin-3-yl)methanol

Click to download full resolution via product page
Caption: General reaction scheme for the synthesis of (1-Ethylpiperidin-3-yl)methanol.
Detailed Methodology (Hypothetical):

» Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)
is charged with a suspension of lithium aluminum hydride in anhydrous tetrahydrofuran
(THF).

o Addition of Ester: The ethyl 1-ethylpiperidine-3-carboxylate, dissolved in anhydrous THF, is
added dropwise to the LiAlH4 suspension at 0°C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for several hours to ensure the complete reduction of the
ester. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Quenching: The reaction is carefully quenched by the sequential dropwise addition of water,
followed by a sodium hydroxide solution, and then more water, while cooling the flask in an
ice bath.

o Workup: The resulting solid is filtered off and washed with THF or another suitable organic
solvent. The filtrate is then dried over an anhydrous salt (e.g., NazSOa), filtered, and the
solvent is removed under reduced pressure.

 Purification: The crude product can be purified by vacuum distillation to yield the desired (1-
Ethylpiperidin-3-yl)methanol as a liquid.
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Spectral Data

Detailed spectral data (NMR, IR, MS) for (1-Ethylpiperidin-3-yl)methanol are not widely
published in research literature. However, chemical suppliers often possess this data for their
products. Researchers are advised to request the Certificate of Analysis (CoA) from the
respective vendor, which typically includes this information.

Applications in Drug Discovery and Development

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
approved drugs. The presence of both a tertiary amine and a hydroxyl group in (1-
Ethylpiperidin-3-yl)methanol makes it a versatile starting material for creating libraries of
compounds for drug screening.

Central Nervous System (CNS) Research

Substituted piperidines are known to interact with a variety of CNS targets. (1-Ethylpiperidin-
3-yl)methanol serves as a key intermediate in the synthesis of compounds with potential
antipsychotic and analgesic properties. The ethyl group on the piperidine nitrogen and the
hydroxymethyl group at the 3-position can be readily modified to explore structure-activity
relationships (SAR) and optimize properties such as receptor binding affinity, selectivity, and
pharmacokinetic profiles.

Alzheimer's Disease Research

Derivatives of piperidine-methanol have been investigated as potential therapeutic agents for
Alzheimer's disease. For instance, related structures are used to synthesize compounds that
aim to modulate neurotransmitter systems or other pathways implicated in the pathology of the
disease. While there is no direct evidence of (1-Ethylpiperidin-3-yl)methanol itself having
therapeutic effects, its role as a precursor is significant.

The following diagram illustrates a hypothetical workflow for utilizing (1-Ethylpiperidin-3-
yl)methanol in a drug discovery program.
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Caption: Drug discovery workflow utilizing (1-Ethylpiperidin-3-yl)methanol.

There are no specific signaling pathways directly attributed to (1-Ethylpiperidin-3-yl)methanol
in the available literature. Research has primarily focused on its utility as a synthetic
intermediate.

Safety Information

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1287607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287607?utm_src=pdf-body
https://www.benchchem.com/product/b1287607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Based on available Safety Data Sheets (SDS), (1-Ethylpiperidin-3-yl)methanol is classified
as a warning-level hazard. The pertinent safety information is summarized in Table 2.

Hazard Information Details

Signal Word Warning

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/eye protection/face protection.
P302+P352: IF ON SKIN: Wash with plenty of
soap and water. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.

Researchers and laboratory personnel should handle this compound in a well-ventilated fume
hood and wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

Conclusion

(1-Ethylpiperidin-3-yl)methanol is a valuable chemical intermediate with significant potential
in the field of drug discovery and development, particularly for CNS-acting agents. While
detailed experimental protocols and spectral data are not extensively documented in publicly
accessible literature, its structural features and the established importance of the piperidine
motif in medicinal chemistry underscore its utility. Further research into the synthesis of novel
derivatives and their biological evaluation is warranted to fully explore the therapeutic potential
stemming from this versatile building block. Researchers are encouraged to obtain compound-
specific data from commercial suppliers and to employ standard synthetic and safety protocols
when working with this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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